molecular formula C12H17NO3S B344881 4-(2,5-Dimethylphenyl)sulfonylmorpholine CAS No. 414901-58-9

4-(2,5-Dimethylphenyl)sulfonylmorpholine

Cat. No.: B344881
CAS No.: 414901-58-9
M. Wt: 255.34g/mol
InChI Key: LJSBGGIQWUCTIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2,5-Dimethylphenyl)sulfonylmorpholine is a sulfonamide derivative featuring a morpholine ring substituted at the 4-position with a 2,5-dimethylphenylsulfonyl group. The 2,5-dimethyl substitution on the phenyl ring introduces steric and electronic effects that influence its reactivity, solubility, and binding affinity compared to analogs with other substituents .

Properties

CAS No.

414901-58-9

Molecular Formula

C12H17NO3S

Molecular Weight

255.34g/mol

IUPAC Name

4-(2,5-dimethylphenyl)sulfonylmorpholine

InChI

InChI=1S/C12H17NO3S/c1-10-3-4-11(2)12(9-10)17(14,15)13-5-7-16-8-6-13/h3-4,9H,5-8H2,1-2H3

InChI Key

LJSBGGIQWUCTIW-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCOCC2

Canonical SMILES

CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCOCC2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on the Phenyl Ring

The phenyl ring substituents significantly impact physicochemical properties and bioactivity. Key analogs include:

Compound Name Phenyl Substituents Morpholine Substituents Molecular Formula Molecular Weight (g/mol)
4-(2,5-Dimethylphenyl)sulfonylmorpholine 2,5-dimethyl None C₁₃H₁₇NO₃S ~279.35 (estimated)
4-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]-2,6-dimethylmorpholine 4-Cl, 2,5-OCH₃ 2,6-dimethyl C₁₅H₂₁ClNO₅S 370.85
4-[(2,5-Dichloro-4-methoxyphenyl)sulfonyl]morpholine 2,5-Cl, 4-OCH₃ None C₁₁H₁₃Cl₂NO₄S 326.20
  • Electronic Effects :

    • The 2,5-dimethyl groups in the target compound are electron-donating, increasing electron density at the sulfonyl group. This may enhance stability against nucleophilic attack compared to chloro-substituted analogs (e.g., the dichloro derivative in ), where electron-withdrawing Cl atoms reduce electron density .
    • Methoxy groups (OCH₃) in analogs like introduce moderate electron-donating effects, balancing electronic properties between methyl and chloro substituents.
Patent-Based Analogs ()

Several sulfonylmorpholine derivatives listed in patent applications (e.g., K.1.27–K.1.35) share structural motifs with the target compound but feature substituents such as trifluoromethyl, bromo, or siloxy groups . For example:

  • K.1.27: Incorporates a 4-chloro-3-trifluoromethylphenoxy group, enhancing lipophilicity and resistance to oxidative metabolism compared to dimethylphenyl derivatives.
  • K.1.34 : Contains a trimethylsilanyl-propoxy group, which improves thermal stability and bioavailability.

These analogs highlight that halogenation (Cl, F) and bulky substituents (e.g., siloxy) enhance pesticidal or fungicidal activity but may reduce solubility in aqueous systems compared to dimethylphenyl derivatives .

Physicochemical Properties
  • Chlorinated analogs (e.g., ) exhibit even lower solubility due to higher molecular weight and halogen-induced hydrophobicity .
  • Stability :

    • Sulfonylmorpholines with electron-donating groups (e.g., methyl, methoxy) show greater resistance to hydrolysis than those with electron-withdrawing substituents (e.g., Cl) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.